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Compound of Interest

Compound Name: IV-255

Cat. No.: B10861645

Audience: Researchers, scientists, and drug development professionals.

Introduction: Doramapimod, internally designated as IV-255 for the purposes of this document,
is a potent and highly specific inhibitor of p38 mitogen-activated protein kinase (MAPK). The
p38 MAPK signaling pathway plays a crucial role in the cellular response to inflammatory
cytokines and stress, making it a key target in the development of novel therapeutics for a
range of diseases, including rheumatoid arthritis, inflammatory bowel disease, and chronic
obstructive pulmonary disease. This document provides detailed application notes and
protocols for the use of Doramapimod (IV-255) in high-throughput screening (HTS) assays
designed to identify and characterize modulators of the p38 MAPK pathway.

Mechanism of Action

Doramapimod (IV-255) is a Type Il inhibitor of p38 MAPK, meaning it binds to an allosteric site
on the kinase, stabilizing it in an inactive conformation. This binding is characterized by a slow
association and a very slow dissociation rate, resulting in a prolonged duration of action.
Specifically, it targets the DFG-out (Asp-Phe-Gly) conformation of the kinase, a feature that
contributes to its high selectivity over other kinases.

Signaling Pathway of p38 MAPK

The p38 MAPK cascade is a key signaling pathway that responds to extracellular stimuli,
leading to a variety of cellular responses, including inflammation, apoptosis, and cell
differentiation.
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assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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